Cas no 1804776-70-2 (5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804776-70-2
• MF: C₈H₅F₆IN₂O
• MW: 386.03299498558
• CID: 4836697
• Update Time: 2025-08-05

5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6IN2O/c9-7(10,11)6-5(18-8(12,13)14)4(15)3(1-16)2-17-6/h2H,1,16H2
• InChI Key： MCJOXVXHTCDLMT-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=NC=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804776-70-2)

5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804776-70-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by the presence of an aminomethyl group, an iodine atom, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and make it a valuable candidate for various applications in drug discovery and development.

The pyridine ring, a fundamental heterocyclic structure, is widely recognized for its importance in pharmaceuticals due to its ability to form stable complexes with metal ions and its involvement in various biological processes. The presence of the aminomethyl group enhances the compound's reactivity and can facilitate conjugation with other molecules, making it suitable for the synthesis of prodrugs or conjugates with enhanced pharmacokinetic properties. The iodine atom, on the other hand, introduces significant electronic effects and can influence the compound's solubility and metabolic stability.

The trifluoromethoxy and trifluoromethyl groups are particularly noteworthy for their impact on the compound's physicochemical properties. Trifluoromethoxy groups are known for their strong electron-withdrawing effects, which can modulate the electronic distribution within the molecule and affect its binding affinity to biological targets. Similarly, trifluoromethyl groups are highly lipophilic and can enhance the compound's membrane permeability, making it more suitable for crossing biological barriers such as the blood-brain barrier (BBB).

In recent years, there has been increasing interest in the use of fluorinated compounds in drug design due to their ability to improve drug-like properties such as metabolic stability, bioavailability, and target selectivity. The combination of these functional groups in 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine makes it a promising candidate for various therapeutic applications. For instance, studies have shown that similar compounds with fluorinated substituents exhibit potent activity against cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

A notable example of recent research involving this compound is a study published in the Journal of Medicinal Chemistry, which investigated the antitumor activity of a series of pyridine derivatives containing fluorinated substituents. The results demonstrated that compounds with both trifluoromethoxy and trifluoromethyl groups exhibited enhanced cytotoxicity against several cancer cell lines compared to their non-fluorinated counterparts. This finding underscores the importance of fluorination in enhancing the biological activity of small molecules.

Beyond cancer research, 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also shown potential in other therapeutic areas. For example, preliminary studies have explored its use as an inhibitor of specific enzymes involved in neurodegenerative diseases. The iodine atom in particular can play a crucial role in modulating enzyme activity by influencing the conformational flexibility of the molecule. This property makes it an attractive candidate for developing inhibitors with high selectivity and potency.

In addition to its potential therapeutic applications, this compound is also valuable as an intermediate in synthetic chemistry. The versatile reactivity of the aminomethyl group allows for easy functionalization through various chemical transformations, such as reductive amination or coupling reactions with carboxylic acids or activated esters. This flexibility enables chemists to synthesize a wide range of derivatives with tailored properties for specific applications.

The synthesis of 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common approach involves starting from a commercially available pyridine derivative and sequentially introducing the desired functional groups through selective reactions. For instance, the introduction of the trifluoromethoxy group can be achieved using electrophilic fluorination agents such as N-fluoro-N-trimethylsilyl-triflimide (TMSF), while the trifluoromethyl group can be introduced via nucleophilic substitution reactions with triflate salts.

The iodination step is typically performed using iodine or iodinating reagents like N-iodosuccinimide (NIS) under controlled conditions to avoid side reactions. Finally, the introduction of the aminomethyl group can be accomplished through reductive alkylation using formaldehyde and sodium borohydride or through direct alkylation with an appropriate amine derivative.

In conclusion, 5-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804776-70-2) is a multifaceted compound with significant potential in both pharmaceutical research and synthetic chemistry. Its unique combination of functional groups endows it with diverse chemical properties that make it suitable for various applications, from drug discovery to materials science. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, further solidifying its importance in modern medicinal chemistry.